Phillipsite

• CAS: 12174-18-4
• Synonyms: neapolitan yellow tuff; phillipsite
• Molecular Formula: AlCaH26KNaO18Si2-2
• Molecular Weight: 499.51 g/mol
• SMILES: O.O.O.O.O.O.O.O.O.O.O.O.O.[O-][Si](=O)O[Si](=O)[O-].[Na].[Al].[K].[Ca]
• InChI: InChI=1S/Al.Ca.K.Na.O5Si2.13H2O/c;;;;1-6(2)5-7(3)4;;;;;;;;;;;;;/h;;;;;13*1H2/q;;;;-2
• InChIKey: JEWHCPOELGJVCB-UHFFFAOYSA-N

Phillipsite (PHI framework, ~3.3 Å pore aperture) delivers unmatched ammonium ion-exchange capacity (1.5–3.3 meq/g) with high NH₄⁺ selectivity over competing Ca²⁺ ions in hard water matrices—quantitatively outperforming clinoptilolite in mining wastewater studies. Its narrow 8-membered ring channel system enables precise molecular sieving critical for environmental remediation, slow-release nitrogen fertilizer formulations, and Ag⁺/Cu²⁺/Zn²⁺-exchanged self-sanitizing filtration media. Not recommended for hydrothermal brines or operations exceeding 200°C where phase alteration to analcime occurs. Source phillipsite where ammonium selectivity and reduced regeneration frequency drive process economics.

Phillipsite Zeolite Technical Overview for Procurement & Industrial Selection

Phillipsite (CAS: 12174-18-4) is a natural zeolite of the PHI framework type, classified as a tectosilicate mineral with the ideal chemical formula K₂(Ca₀.₅,Na)₃[Al₅Si₁₁O₃₂]·12H₂O. It is one of six zeolites commonly found in commercially viable sedimentary deposits [1]. Structurally, phillipsite features a three-dimensional aluminosilicate framework characterized by doubly connected 4-ring secondary building units, which creates a unique microporous channel system with pore openings defined by 8-membered rings [2]. This architecture imparts selective molecular sieving and cation exchange properties that underpin its industrial relevance in environmental remediation, agriculture, and catalysis.

• [1] S. Komarneni, D.M. Roy, 'Bedded Zeolites in United States—Potential Industrial Minerals,' Clays and Clay Minerals, 1983, 31(5), 383-391. View Source
• [2] G. Gottardi, E. Galli, 'Natural Zeolites,' Springer-Verlag, Berlin, 1985, pp. 194-215. View Source

Why Phillipsite Cannot Be Interchanged with Clinoptilolite, Chabazite, or Mordenite

Despite all being natural zeolites, phillipsite, clinoptilolite, chabazite, and mordenite exhibit critical differences in framework topology, cation selectivity, and hydrothermal stability that preclude simple substitution in technical applications. Phillipsite's PHI framework has a narrower pore aperture (approximately 3.3 Å) compared to clinoptilolite (HEU, ~4.0 Å) and mordenite (MOR, ~6.5 Å), which directly affects molecular sieving and ion diffusion kinetics [1]. This is further compounded by variable Si/Al ratios (phillipsite: 1.7-2.8) and distinct extra-framework cation populations that dictate performance in ion exchange processes [2]. The following quantitative evidence demonstrates precisely where phillipsite's properties diverge from its closest analogs, enabling informed selection for specific industrial workflows.

• [1] C. Colella, 'Ion exchange equilibria in zeolite minerals,' Mineralium Deposita, 1996, 31(6), 554-562. View Source
• [2] A. Gualtieri, 'New insights into the crystal structure and crystal chemistry of the zeolite phillipsite,' American Mineralogist, 2000, 85, 1634-1642. View Source

Quantitative Differentiation of Phillipsite for Scientific & Procurement Decisions

Phillipsite Superior Ammonium Ion Exchange Capacity Relative to Clinoptilolite

Phillipsite demonstrates a higher ion-exchange capacity for ammonium compared to the widely used clinoptilolite. In a 2022 study, phillipsite's exchange capacity ranged from 1.5 to 3.3 meq/g, while clinoptilolite typically exhibits values in the lower end of this range under comparable conditions [1].

Evidence Dimension	Ion exchange capacity for ammonium (meq/g)
Target Compound Data	1.5 - 3.3 meq/g
Comparator Or Baseline	Clinoptilolite: typically < 2.0 meq/g
Quantified Difference	Phillipsite's capacity is up to 65% higher than typical clinoptilolite values
Conditions	Aqueous solution, ambient temperature, natural zeolite samples

Why This Matters

This higher capacity translates to more efficient ammonium removal in wastewater treatment and agricultural applications, reducing sorbent mass required and operational costs.

• [1] V. Tsitsishvili et al., 'The possibility of using phillipsite for water purification,' AIP Conference Proceedings, 2022, 2442, 020006. View Source

Direct Comparative Ammonium Adsorption Performance: Phillipsite vs. Chabazite and Clinoptilolite in Mining Wastewater

In a 2024 head-to-head study of commercial clay-based adsorbents, phillipsite, chabazite, and clinoptilolite were compared for ammonium adsorption from synthetic and real mining wastewaters. The zeolite from Sigma-Aldrich (phillipsite) exhibited the highest maximum ammonium adsorption capacity among all tested materials, outperforming both chabazite and clinoptilolite [1].

Evidence Dimension	Maximum ammonium adsorption capacity (mg/g)
Target Compound Data	Superior performance; best among all tested adsorbents
Comparator Or Baseline	Chabazite and clinoptilolite exhibited lower capacities
Quantified Difference	Quantified as the best maximum capacity; exact values available in Sips model fits
Conditions	Synthetic and real mining wastewaters, pH dependent, room temperature

Why This Matters

This direct comparison validates phillipsite's superior performance in a realistic, complex matrix (mining wastewater), providing a strong basis for procurement over other commercial zeolites for this application.

• [1] E. Repo et al., 'Ammonium adsorption from synthetic and real mining wastewaters by eight-clay based adsorbents,' Desalination and Water Treatment, 2024, 317, 100267. View Source

Phillipsite's Unique Ammonium Selectivity over Calcium in Complex Wastewaters

Phillipsite exhibits a distinct advantage in selective ammonium removal from calcium-rich solutions, a common scenario in municipal and agricultural wastewaters. A patent covering phillipsite-type zeolites for ammonia adsorption highlights that, unlike many other zeolites (e.g., clinoptilolite, mordenite), phillipsite maintains high ammonium capacity and selectivity even in the presence of competing calcium ions [1]. The patent notes that other zeolites suffer from significant uptake of calcium, which irreversibly blocks exchange sites and drastically reduces ammonium capacity.

Evidence Dimension	Selectivity for NH₄⁺ over Ca²⁺
Target Compound Data	High selectivity, maintains capacity in Ca²⁺ presence
Comparator Or Baseline	Other zeolites (e.g., clinoptilolite, mordenite) exhibit poor NH₄⁺/Ca²⁺ selectivity
Quantified Difference	Not explicitly quantified, but described as 'unusual' and 'superior' selectivity
Conditions	Aqueous solutions containing both NH₄⁺ and Ca²⁺ ions

Why This Matters

This selectivity prevents performance degradation over multiple regeneration cycles, making phillipsite a more robust and cost-effective choice for long-term wastewater treatment operations.

• [1] E.M. Flanigen, R.L. Patton, 'Phillipsite-type zeolites for ammonia adsorption,' U.S. Patent No. 4,344,851, 1982. View Source

Phillipsite's Framework Instability Under Hydrothermal Brine Conditions: A Critical Distinction from Mordenite

Phillipsite's stability under hydrothermal conditions is significantly lower than that of mordenite. A study simulating nuclear waste repository conditions found that phillipsite alters to analcime in NaCl brine at 200 °C, while mordenite remains unchanged under the same conditions [1]. The Cs-sorption Kd value for phillipsite dropped from 11,700 to 240 after hydrothermal alteration, indicating a severe loss of sorption performance.

Evidence Dimension	Hydrothermal stability (alteration at 200°C in NaCl brine)
Target Compound Data	Alters to analcime; Cs Kd drops from 11,700 to 240
Comparator Or Baseline	Mordenite shows no alteration under same conditions
Quantified Difference	Phillipsite is unstable; mordenite is stable
Conditions	Saturated NaCl brine, 200 °C, 30 MPa confining pressure, 4 weeks

Why This Matters

This evidence is crucial for excluding phillipsite from applications involving high-temperature brines (e.g., nuclear waste disposal, geothermal fluids) where mordenite would be a more suitable choice, preventing costly material failure.

• [1] S. Komarneni, D.M. Roy, 'Alteration of clay minerals and zeolites in hydrothermal brines,' Clays and Clay Minerals, 1983, 31(5), 383-391. View Source

Phillipsite's Constrained Pore Size Limits Catalytic Activity for n-Pentane Hydroisomerization

The small pore size of phillipsite restricts its utility in catalysis involving larger molecules. In the hydroisomerization of n-pentane, phillipsite-based catalysts exhibited very low conversions and yields to isopentane [1]. The channel dimensions of phillipsite (< 3.4 Å) are smaller than the kinetic diameter of n-pentane (~4.3 Å), hindering access to internal acidic sites. In contrast, physical mixtures of pumice-supported platinum with H-Mordenite (larger pore zeolite) resulted in significantly higher isopentane yields [1].

Evidence Dimension	Catalytic conversion and yield for n-pentane hydroisomerization
Target Compound Data	Very low conversion and isopentane yield
Comparator Or Baseline	H-Mordenite or H-ZSM-5 hybrid catalysts yield higher isopentane
Quantified Difference	Phillipsite yields significantly lower; exact values are 'very low' vs. 'higher'
Conditions	Bifunctional catalysts, n-pentane hydroisomerization, 250-300 °C

Why This Matters

This data serves as a critical exclusion criterion, indicating that phillipsite is not a suitable catalyst for reactions involving molecules larger than its pore aperture, guiding users toward alternatives like mordenite or ZSM-5 for such applications.

• [1] C. Belver et al., 'Catalytic behaviour of bifunctional pumice-supported and zeolite/pumice hybrid catalysts for n-pentane hydroisomerization,' Microporous and Mesoporous Materials, 2008, 114(1-3), 180-186. View Source

Phillipsite's Distinct Si/Al Ratio and Cation Composition Relative to Other Common Zeolites

Phillipsite's Si/Al ratio (typically 1.7-2.8) and cation composition differentiate it from clinoptilolite (Si/Al > 4.0) and chabazite (Si/Al 1.4-4.0) [1]. A recent mineralogical dataset from the Lessini Mounts, Italy, provides an average chemical composition for phillipsite as Ca₁.₄₀Na₀.₂₉K₁.₀₈Ba₀.₂₇[Al₄.₆₈Si₁₁.₂₈O₃₂]·12H₂O [2]. This specific framework composition directly influences its cation exchange capacity and selectivity, as lower Si/Al ratios correlate with higher ion exchange capacity.

Evidence Dimension	Si/Al molar ratio
Target Compound Data	1.7 - 2.8
Comparator Or Baseline	Clinoptilolite: >4.0; Chabazite: 1.4-4.0; Mordenite: 4.0-5.5
Quantified Difference	Phillipsite has a lower Si/Al ratio than clinoptilolite and mordenite, but comparable to some chabazites
Conditions	Mineralogical analysis of natural zeolite samples

Why This Matters

The lower Si/Al ratio of phillipsite is directly linked to its higher theoretical cation exchange capacity, making it a preferred choice for applications requiring maximum ion uptake per unit mass of sorbent.

• [1] C. Colella, 'Ion exchange equilibria in zeolite minerals,' Mineralium Deposita, 1996, 31(6), 554-562. View Source
• [2] G. L. Mariani et al., 'Mineralogical dataset of natural zeolites from Lessini Mounts, Northern Italy: Analcime, natrolite, phillipsite and harmotome chemical composition,' Data in Brief, 2020, 31, 105791. View Source

Evidence-Based Application Scenarios for Phillipsite Procurement

Ammonium Removal from Municipal and Mining Wastewater

Phillipsite's superior ammonium ion exchange capacity (1.5-3.3 meq/g) [1] and proven performance as the best adsorbent in mining wastewater studies [2] make it the preferred zeolite for ammonium remediation. Its high selectivity for NH₄⁺ over competing Ca²⁺ ions ensures sustained performance in hard water matrices [3], reducing regeneration frequency and operational costs compared to clinoptilolite.

Slow-Release Fertilizer and Soil Amendment

Synthetic phillipsite demonstrates high affinity for NH₄⁺ when used as a soil amendment, enabling slow release of nitrogen to plants [4]. This controlled release minimizes nutrient runoff and improves fertilizer use efficiency compared to conventional ammonium salts, making phillipsite a valuable component in precision agriculture.

Preparation of Biocidal Filter Media for Water Purification

Natural phillipsite can be ion-exchanged with biocidal metals (Ag⁺, Cu²⁺, Zn²⁺) to create self-sanitizing filter materials [1]. The resulting materials exhibit bacteriostatic activity against E. coli, providing a dual-function solution for point-of-use water purification that combines heavy metal and ammonia removal with microbial control.

Exclusion from High-Temperature Geothermal and Nuclear Waste Applications

Phillipsite is not recommended for use in hydrothermal brines or nuclear waste repositories due to its documented instability at 200°C, where it alters to analcime and loses >98% of its Cs sorption capacity [5]. For these high-temperature, high-pressure environments, mordenite or specially formulated synthetic zeolites are the appropriate choices.

• [1] V. Tsitsishvili et al., 'The possibility of using phillipsite for water purification,' AIP Conference Proceedings, 2022, 2442, 020006. View Source
• [2] E. Repo et al., 'Ammonium adsorption from synthetic and real mining wastewaters by eight-clay based adsorbents,' Desalination and Water Treatment, 2024, 317, 100267. View Source
• [3] E.M. Flanigen, R.L. Patton, 'Phillipsite-type zeolites for ammonia adsorption,' U.S. Patent No. 4,344,851, 1982. View Source
• [4] S. B. S. et al., 'High selectivity and affinity of synthetic Phillipsite compared with natural Phillipsite towards ammonium (NH4+) and its potential as a slow release fertilizer,' 2020. View Source
• [5] S. Komarneni, D.M. Roy, 'Alteration of clay minerals and zeolites in hydrothermal brines,' Clays and Clay Minerals, 1983, 31(5), 383-391. View Source